![molecular formula C17H15F2NO2 B268184 2,4-difluoro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide](/img/structure/B268184.png)
2,4-difluoro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-difluoro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 2,4-difluoro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide involves the inhibition of specific enzymes and proteins that are involved in various cellular processes. This compound can inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. Additionally, this compound can inhibit the activity of specific proteins that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects on the body. This compound can induce apoptosis, which is a process of programmed cell death. Additionally, this compound can inhibit angiogenesis, which is the formation of new blood vessels. Furthermore, this compound can modulate the immune system and regulate inflammation.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 2,4-difluoro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide in lab experiments is its specificity. This compound can selectively inhibit specific enzymes and proteins, which makes it an ideal compound for studying cellular processes. Additionally, this compound has shown promising results in various studies, which makes it a valuable tool for further research.
One of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic at high concentrations, which can limit its use in certain experiments. Additionally, the use of this compound in vivo can be challenging due to its poor solubility and bioavailability.
Future Directions
There are several future directions for the research on 2,4-difluoro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide. One of the significant directions is the development of more potent and selective analogs of this compound. Additionally, further studies are needed to understand the molecular mechanisms of this compound's action and its potential applications in various diseases. Furthermore, the use of this compound in combination with other drugs can be explored to enhance its efficacy and reduce toxicity.
Synthesis Methods
The synthesis of 2,4-difluoro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide involves several steps. The first step is the preparation of 2,4-difluoro-N-(4-hydroxyphenyl)benzamide, which is achieved by reacting 2,4-difluoroaniline with 4-hydroxybenzoyl chloride. The second step involves the reaction of the resulting compound with 2-methylprop-2-en-1-ol in the presence of a base to obtain this compound.
Scientific Research Applications
2,4-difluoro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has shown potential applications in various scientific fields. One of the significant applications is in cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. Additionally, this compound has potential applications in the treatment of other diseases, such as diabetes, inflammation, and neurological disorders.
properties
Molecular Formula |
C17H15F2NO2 |
---|---|
Molecular Weight |
303.3 g/mol |
IUPAC Name |
2,4-difluoro-N-[4-(2-methylprop-2-enoxy)phenyl]benzamide |
InChI |
InChI=1S/C17H15F2NO2/c1-11(2)10-22-14-6-4-13(5-7-14)20-17(21)15-8-3-12(18)9-16(15)19/h3-9H,1,10H2,2H3,(H,20,21) |
InChI Key |
XAFNJXXYRGOFKV-UHFFFAOYSA-N |
SMILES |
CC(=C)COC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)F |
Canonical SMILES |
CC(=C)COC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.